![molecular formula C21H20FNO2 B2369717 2-[(Z)-(2-fluorophenyl)methylidene]-1-azabicyclo[2.2.2]oct-3-yl benzenecarboxylate CAS No. 477871-46-8](/img/structure/B2369717.png)
2-[(Z)-(2-fluorophenyl)methylidene]-1-azabicyclo[2.2.2]oct-3-yl benzenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[(Z)-(2-fluorophenyl)methylidene]-1-azabicyclo[2.2.2]oct-3-yl benzenecarboxylate is a useful research compound. Its molecular formula is C21H20FNO2 and its molecular weight is 337.394. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Muscarinic Receptor Imaging
- Positron Emission Tomography (PET) Ligands for Muscarinic Receptors : A study by Luo et al. (1996) evaluated 1-azabicyclo[2.2.2]oct-3-yl α-fluoroalkyl-α-hydroxy-α-phenylacetates for their potential in determining muscarinic cholinergic receptor (mAChR) density using PET. The compounds showed high binding affinities for mAChR subtypes, suggesting their utility as receptor imaging agents in PET studies (Luo et al., 1996).
Microbial Hydroxylation
- Microbial Hydroxylation for Chemical Synthesis : Wong and Burns (1999) reported the microbial hydroxylation of (Z)-2-benzylidene-1-azabicyclo[2.2.2]octan-3-one, highlighting the selective and regio-specific nature of this process in the synthesis of hydroxy derivatives (Wong & Burns, 1999).
Antibacterial Applications
- Antibacterial Properties : Tsubouchi et al. (1994) synthesized a series of 2-oxaisocephems, which demonstrated potent activities against gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Enterococcus faecalis. This indicates the potential of such compounds in antibacterial applications (Tsubouchi et al., 1994).
Structural Analysis and Synthesis
- Synthesis and Structural Analysis : Sonar et al. (2006) undertook the synthesis and structural analysis of a series of 2-(substituted benzylidene/heteroaryl-3-ylmethylene)-1-azabicyclo[2.2.2]octan-3-ones, contributing to the understanding of the chemical properties and potential applications of these compounds (Sonar et al., 2006).
Radio-Sensitization in Cancer Treatment
- Novel Radio-Sensitization Agent for Cancer Treatment : A study by Al-Ghananeem et al. (2007) explored the pharmacokinetic parameters and bioavailability of Z-(±)-2-(1-benzylindole-3-yl-methylene)azabicyclo[2.2.2]octane-3-ol, a novel radio-sensitization agent, suggesting its potential in cancer therapy (Al-Ghananeem et al., 2007).
properties
IUPAC Name |
[(2Z)-2-[(2-fluorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-yl] benzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FNO2/c22-18-9-5-4-8-17(18)14-19-20(15-10-12-23(19)13-11-15)25-21(24)16-6-2-1-3-7-16/h1-9,14-15,20H,10-13H2/b19-14- |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOHOEVQNGGLRPU-RGEXLXHISA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2CCC1C(C2=CC3=CC=CC=C3F)OC(=O)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN\2CCC1C(/C2=C/C3=CC=CC=C3F)OC(=O)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.